Methyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine

• IUPAC Name: N-methyl-1-[5-[4-(trifluoromethyl)phenyl]pyridin-3-yl]methanamine
• InChI: InChI=1S/C14H13F3N2/c1-18-7-10-6-12(9-19-8-10)11-2-4-13(5-3-11)14(15,16)17/h2-6,8-9,18H,7H2,1H3
• InChI Key: MCOIBKHPPRRCJB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=CN=C1)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H13F3N2
• Molecular Weight: 266.26 g/mol

Description

Methyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine, also known as 5-TFMPyA, is a novel amine compound that has been studied for its potential applications in the scientific research field. It is a fluorinated derivative of pyridine and has been widely studied for its various properties, such as its solubility, reactivity, and stability. 5-TFMPyA has been used in various laboratory experiments as a reagent and catalyst, as well as for its potential application as a drug.

Scientific Research Applications

• Coordination Chemistry : Methyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine is used in the synthesis of polynuclear spin crossover complexes. These compounds feature unique magnetic properties due to their distinct iron(II) sites, connected by cyanide bridging ligands, showing a change from low-spin to high-spin states upon temperature variation (Boldog et al., 2009).

• Fluorescence Properties : This chemical is involved in the development of metal complexes with hydrophobic cavities that can potentially accommodate small molecules. These complexes have been modified to enhance solubility and studied for their fluorescence properties, which include significant red shifts and enhanced fluorescence upon metal ion binding (Liang et al., 2009).

• Structural Studies : The compound is also used in the study of Schiff base derivatives, where its structural tautomerism has been examined using various spectroscopic methods. These studies provide insights into the stability of different tautomeric forms in both solution and solid states (Amarasekara et al., 2009).

• Catalysis Applications : Research has been conducted on the synthesis and characterization of copper(I) complexes containing novel bidentate iminopyridine ligands, including the compound . These complexes display quasireversible redox behavior, suggesting potential applications in catalysis (Dehghanpour et al., 2007).

• Synthesis of Derivatives : The compound is used in the synthesis of various derivatives like 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine, which have applications in further chemical studies and potential practical uses (Bradiaková et al., 2009).

• Biological Imaging Applications : The compound plays a role in the development of fluorescent Zn(II) sensors, which are useful in biological imaging applications. These sensors show significant fluorescence turn-on and improved selectivity for Zn(II), which is crucial for in vivo studies (Nolan et al., 2006).